Cas no 1694365-88-2 ([1-(2-Methylbutan-2-yl)-1h-imidazol-4-yl]methanamine)

• Product Name: [1-(2-Methylbutan-2-yl)-1h-imidazol-4-yl]methanamine
• CAS No: 1694365-88-2
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5283010
• Update Time: 2025-10-18

[1-(2-Methylbutan-2-yl)-1h-imidazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(2-methylbutan-2-yl)-1h-imidazol-4-yl]methanamine
• [1-(2-Methylbutan-2-yl)-1h-imidazol-4-yl]methanamine

• Inchi： 1S/C9H17N3/c1-4-9(2,3)12-6-8(5-10)11-7-12/h6-7H,4-5,10H2,1-3H3
• InChI Key： BDNALPKHNTXULH-UHFFFAOYSA-N
• SMILES： N1(C=NC(CN)=C1)C(C)(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8

Additional information on [1-(2-Methylbutan-2-yl)-1h-imidazol-4-yl]methanamine

Introduction to [1-(2-Methylbutan-2-yl)-1H-imidazol-4-yl)methanamine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1694365-88-2 is a fascinating molecule that has garnered significant attention in the field of chemical biology. Its systematic name, [1-(2-Methylbutan-2-yl)-1H-imidazol-4-yl)methanamine, provides a detailed insight into its structural composition and potential biological activities. This introduction aims to explore the unique properties of this compound, its applications in pharmaceutical research, and its relevance to contemporary scientific advancements.

The molecular structure of [1-(2-Methylbutan-2-yl)-1H-imidazol-4-yl)methanamine consists of a complex arrangement of atoms that contribute to its distinct chemical and biological characteristics. The presence of an imidazole ring, a well-known pharmacophore in medicinal chemistry, suggests potential interactions with biological targets. Specifically, the imidazole moiety is often involved in binding to enzymes and receptors, making this compound a promising candidate for drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The imidazole ring in [1-(2-Methylbutan-2-yl)-1H-imidazol-4-yl)methanamine is particularly noteworthy, as it has been shown to exhibit various biological activities. For instance, studies have demonstrated that imidazole derivatives can modulate the activity of enzymes such as histidine decarboxylase (HDC), which plays a crucial role in the regulation of gastric acid secretion.

The N-terminal amine group in the structure also contributes to the compound's potential biological activity. Amines are frequently found in bioactive molecules and can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. This feature makes [1-(2-Methylbutan-2-yl)-1H-imidazol-4-yl)methanamine a versatile scaffold for designing molecules with specific pharmacological properties.

One of the most intriguing aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. The structural features of [1-(2-Methylbutan-2-yl)-1H-imidazol-4-yl)methanamine, particularly the imidazole ring and the amine group, make it an attractive candidate for designing kinase inhibitors. Recent studies have shown that imidazole-based compounds can effectively target specific kinases by binding to their active sites and inhibiting their catalytic activity.

Another area where this compound shows promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the search for novel antimicrobial compounds. The unique structural features of [1-(2-Methylbutan-2-yl)-1H-imidazol-4-yl)methanamine suggest that it may interact with bacterial enzymes or receptors, disrupting essential cellular processes and leading to bacterial death.

The synthesis of [1-(2-Methylbutan-2-yl)-1H-imidazol-4-yl)methanamine presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with high precision and yield. Techniques such as multi-step organic synthesis, including cross-coupling reactions and functional group transformations, have been employed to construct the desired molecular framework.

In conclusion, the compound with CAS number 1694365-88-2 represents a significant advancement in chemical biology. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.